4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid, also known as NIPAB, is a chemical compound that has been widely used in scientific research for its diverse applications. NIPAB is a sulfonamide derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid varies depending on its application. As an inhibitor of carbonic anhydrase, 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid binds to the active site of the enzyme and prevents the conversion of carbon dioxide to bicarbonate and protons. As an inhibitor of the proteasome, 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid binds to the active site of the enzyme and prevents the degradation of unneeded or damaged proteins in cells. As an inhibitor of dipeptidyl peptidase IV, 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid binds to the active site of the enzyme and prevents the breakdown of the hormone glucagon-like peptide 1, which is involved in the regulation of glucose metabolism.
Biochemical and Physiological Effects:
4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has been shown to have various biochemical and physiological effects. As an inhibitor of carbonic anhydrase, 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has been shown to reduce the production of aqueous humor in the eye, which can be beneficial in the treatment of glaucoma. As an inhibitor of the proteasome, 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has been shown to have anti-tumor effects, as it can induce cell cycle arrest and apoptosis in cancer cells. As an inhibitor of dipeptidyl peptidase IV, 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has been shown to improve glucose metabolism and insulin secretion, which can be beneficial in the treatment of type 2 diabetes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid in lab experiments is its specificity. 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has been shown to have a high degree of specificity for its target enzymes, which can reduce the risk of off-target effects. However, one of the limitations of using 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid in lab experiments is its potential toxicity. 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has been shown to have toxic effects on certain cell types, which can limit its use in certain applications.
Future Directions
There are several future directions for the use of 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid in scientific research. One direction is the development of new 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid analogs with improved specificity and reduced toxicity. Another direction is the exploration of new applications for 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid, such as in the treatment of neurodegenerative diseases. Additionally, the use of 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid in combination with other drugs or therapies may be explored to enhance its efficacy. Overall, the diverse applications and potential future directions for 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid make it a promising compound for scientific research.
Synthesis Methods
4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid can be synthesized using various methods, including the reaction of 4-aminobenzoic acid with 4-nitrobenzenesulfonyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 4-nitrobenzenesulfonamide with 3-(4-aminobenzoyl)benzoic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide. The synthesis of 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid can also be achieved by the reaction of 4-nitrobenzenesulfonamide with 3-aminobenzoic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide.
Scientific Research Applications
4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has been widely used in scientific research for its diverse applications. It has been used as an inhibitor of carbonic anhydrase, which is an enzyme that catalyzes the conversion of carbon dioxide to bicarbonate and protons. 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has also been used as an inhibitor of the proteasome, which is a large protein complex that degrades unneeded or damaged proteins in cells. In addition, 4-{[(3-{[(4-nitrophenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid has been used as an inhibitor of the enzyme dipeptidyl peptidase IV, which is involved in the regulation of glucose metabolism.
properties
IUPAC Name |
4-[[3-[(4-nitrophenyl)carbamoyl]phenyl]sulfonylamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3O7S/c24-19(21-15-8-10-17(11-9-15)23(27)28)14-2-1-3-18(12-14)31(29,30)22-16-6-4-13(5-7-16)20(25)26/h1-12,22H,(H,21,24)(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHAOVPUWFQXRDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)O)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[3-(4-Nitro-phenylcarbamoyl)-benzenesulfonylamino]-benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.